ethyl [(5-butyl-1,3,4-thiadiazol-2-yl)amino](oxo)acetate

• IUPAC Name: ethyl 2-[(5-butyl-1,3,4-thiadiazol-2-yl)amino]-2-oxoacetate
• InChI: InChI=1S/C10H15N3O3S/c1-3-5-6-7-12-13-10(17-7)11-8(14)9(15)16-4-2/h3-6H2,1-2H3,(H,11,13,14)
• InChI Key: CNRKWZHQKDZCMD-UHFFFAOYSA-N
• Canonical SMILES: CCCCC1=NN=C(S1)NC(=O)C(=O)OCC
• Molecular Formula: C10H15N3O3S
• DSSTOX Substance ID: DTXSID901189672
• Molecular Weight: 257.31 g/mol
• Solubility: >38.6 [ug/mL] (The mean of the results at pH 7.4)
• CAS RN: 79525-86-3

Description

Ethyl [(5-butyl-1,3,4-thiadiazol-2-yl)amino](oxo)acetate, also known as BTA-EG4, is a chemical compound that has gained attention in recent years due to its potential applications in scientific research.

Mechanism of Action

The mechanism of action of ethyl [(5-butyl-1,3,4-thiadiazol-2-yl)amino](oxo)acetate involves its ability to chelate copper ions. Copper ions play a crucial role in a variety of biological processes, including cellular respiration, neurotransmitter synthesis, and connective tissue formation. By binding to copper ions, ethyl [(5-butyl-1,3,4-thiadiazol-2-yl)amino](oxo)acetate can interfere with these processes, making it a potentially useful tool for studying copper-dependent biological systems.
Biochemical and Physiological Effects:
ethyl [(5-butyl-1,3,4-thiadiazol-2-yl)amino](oxo)acetate has been shown to have minimal toxicity and does not appear to have any significant effects on cellular viability or function. However, its ability to chelate copper ions could potentially have downstream effects on biological processes that are dependent on copper.

Advantages and Limitations for Lab Experiments

One of the main advantages of ethyl [(5-butyl-1,3,4-thiadiazol-2-yl)amino](oxo)acetate is its selectivity for copper ions. This property makes it a useful tool for studying copper-dependent biological systems. Additionally, the synthesis method for ethyl [(5-butyl-1,3,4-thiadiazol-2-yl)amino](oxo)acetate is relatively simple and cost-effective. However, one limitation of ethyl [(5-butyl-1,3,4-thiadiazol-2-yl)amino](oxo)acetate is its potential to interfere with other biological processes that are dependent on copper. It is important for researchers to carefully consider the potential downstream effects of using ethyl [(5-butyl-1,3,4-thiadiazol-2-yl)amino](oxo)acetate in their experiments.

Future Directions

There are several future directions for the use of ethyl [(5-butyl-1,3,4-thiadiazol-2-yl)amino](oxo)acetate in scientific research. One potential application is in the development of new imaging techniques for copper in living cells and tissues. Additionally, ethyl [(5-butyl-1,3,4-thiadiazol-2-yl)amino](oxo)acetate could be used to study the role of copper in various biological processes, such as cellular respiration and neurotransmitter synthesis. Finally, the development of new analogs of ethyl [(5-butyl-1,3,4-thiadiazol-2-yl)amino](oxo)acetate could lead to the discovery of compounds with even greater selectivity and potency for copper ions.
Conclusion:
In conclusion, ethyl [(5-butyl-1,3,4-thiadiazol-2-yl)amino](oxo)acetate is a promising compound with potential applications in scientific research. Its ability to selectively bind to copper ions makes it a useful tool for imaging copper in living cells and tissues, as well as studying copper-dependent biological processes. While there are some limitations to its use, the future directions for ethyl [(5-butyl-1,3,4-thiadiazol-2-yl)amino](oxo)acetate research are exciting and could lead to significant advances in our understanding of copper-dependent biology.

Synthesis Methods

The synthesis of ethyl [(5-butyl-1,3,4-thiadiazol-2-yl)amino](oxo)acetate involves the reaction of 5-butyl-1,3,4-thiadiazole-2-amine with ethyl oxalyl chloride in the presence of triethylamine and dichloromethane. The resulting product is then treated with ethylenediamine to yield ethyl [(5-butyl-1,3,4-thiadiazol-2-yl)amino](oxo)acetate. The synthesis method is relatively simple and cost-effective, making it an attractive option for researchers.

Scientific Research Applications

Ethyl [(5-butyl-1,3,4-thiadiazol-2-yl)amino](oxo)acetate has been found to have various applications in scientific research. One of the most promising applications is in the field of bioimaging. ethyl [(5-butyl-1,3,4-thiadiazol-2-yl)amino](oxo)acetate has been shown to selectively bind to copper ions, which are essential for a variety of biological processes. This property makes ethyl [(5-butyl-1,3,4-thiadiazol-2-yl)amino](oxo)acetate a useful tool for imaging copper in living cells and tissues.